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Abstract

Primin (2-methoxy-6-pentyl-1,4-benzoquinone) is a naturally occurring benzoquinone found in
the glandular hairs of plants from the Primula genus, most notably Primula obconica.
Historically known as a potent contact allergen responsible for "primrose dermatitis,” recent
scientific investigations have unveiled its significant potential as a therapeutic agent. Primin
exhibits a broad spectrum of biological activities, including antimicrobial, antifungal,
antiprotozoal, and antitumor properties. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and biological activities of
Primin. It includes detailed experimental protocols for its synthesis, isolation, and biological
evaluation, as well as an analysis of its mechanism of action through various signaling
pathways. All quantitative data is presented in structured tables for comparative analysis, and
key cellular pathways and experimental workflows are visualized using Graphviz diagrams.

Chemical Structure and Identification

Primin is a member of the 1,4-benzoquinone class of compounds, characterized by a methoxy
group at the 2-position and a pentyl group at the 6-position of the cyclohexa-2,5-diene-1,4-
dione ring.
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Identifier Value
2-methoxy-6-pentylcyclohexa-2,5-diene-1,4-
IUPAC Name
dione[1]
CAS Number 15121-94-5[1][2][3]

Molecular Formula

C12H1603[4][5][6]

Molecular Weight

208.25 g/mol [4][5][6]

Canonical SMILES

CCCCCC1=CC(=0)C=C(C1=0)OCI[2][6]

InChl Key

WLWIMKWZMGJIRBS-UHFFFAOY SA-N[4][6]

Physicochemical Properties

The physicochemical properties of Primin are crucial for its handling, formulation, and

understanding its biological interactions.

Property Value Reference
Melting Point 77-79 °C [5]
Boiling Point 163 °C at 3 Torr [5]
Appearance Solid [3]
Soluble in acetonitrile, ethanol,
- ethyl acetate, and methanol.[3]
Solubility ) ) [3][7]
Very slightly soluble in water
(0.44 g/L at 25 °C).[7]
Store at -20°C for long-term
Storage (months) or at 4°C for short- [819]

term.[8][9]

Spectroscopic Data

The structural elucidation of Primin is confirmed by various spectroscopic methods. The

following tables summarize the key spectral data.
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'H and **C Nuclear Magnetic Resonance (NMR)

Spectroscopy

MR 0 ( ) Multiplicit J (Hz) Int ti Assi t
m ultplicl z ntegration ssignmen
(CDCls) pp plicity g g
0.89 t 6.8 3H -CHs
-CHz2-CH2-
1.25-1.35 m 4H
CHs
1.45-1.55 m 2H -CH2-CH2-Ar
2.45 t 7.5 2H -CH2-Ar
3.80 S 3H -OCHs
5.85 S 1H =CH-CO-
6.50 S 1H =CH-C(0)-
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13C NMR (CDCI5) 0 (ppm) Assignment
14.0 -CHs

22.4 -CHz2-CHs

27.8 -CH2-CH2-Ar
315 -CH2-CH2-CH2-Ar
31.8 -CHz-Ar

56.2 -OCHs

107.8 =CH-CO-

134.8 =C(CCCCC)-
148.5 =C-OCHs

158.8 C=0

182.1 C=0

187.6 C=0

Wavenumber (cm~1) Assignment

2955, 2928, 2857 C-H stretching (alkyl)

1695 C=0 stretching (quinone)
1658 C=C stretching (quinone ring)
1605 C=C stretching (quinone ring)
1205 C-O stretching (methoxy)

Mass Spectrometry (MS)

Technique m/z Assignment

ESI-MS 209.1172 [M+H]*+
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Biological Activities and Quantitative Data

Primin demonstrates a remarkable range of biological activities, which are summarized below

with available quantitative data.

Antitumor Activity

Primin exhibits cytotoxic effects against various cancer cell lines, primarily through the

induction of apoptosis.

Cell Line Cancer Type ICs0 (M) Reference
Chronic Myelogenous

K562 _ 1.56 +0.11 [10]
Leukemia

Jurkat T-cell Leukemia Data not available

MM.1S Multiple Myeloma Data not available

A549 Lung Carcinoma 3.08 £0.19 [10]
Breast

MCFE-7 ) 10.5+0.8
Adenocarcinoma

HelLa Cervical Cancer Data not available

Antimicrobial and Antifungal Activity

Primin shows inhibitory activity against a range of pathogenic microorganisms.

Microorganism Type MIC (pg/mL) Reference
Staphylococcus Gram-positive
_ 8.94 (ICs0) [3]

aureus bacterium

o ) Gram-negative
Escherichia coli ) >100

bacterium

Candida albicans Fungus 12.5
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Antiprotozoal Activity

Primin is potent against several protozoan parasites.

Parasite Disease ICs0 (M) Reference
Trypanosoma brucei African
] o 0.144 [11]

rhodesiense Trypanosomiasis
Leishmania donovani Leishmaniasis 0.711 [11]
Trypanosoma cruzi Chagas Disease Moderate activity [11]
Plasmodium ) o

) Malaria Moderate activity [11]
falciparum

Anti-inflammatory Activity

Primin selectively inhibits cyclooxygenase-2 (COX-2) over cyclooxygenase-1 (COX-1).

Enzyme ICs0 (M) Reference
COX-1 5.14 [3]
COX-2 0.09 [3]

Mechanism of Action and Signhaling Pathways

Primin’'s biological effects are mediated through its interaction with several key cellular
signaling pathways, primarily leading to apoptosis in cancer cells.

Induction of Apoptosis

Primin triggers programmed cell death in cancer cells through both the intrinsic and extrinsic
apoptotic pathways. This involves the modulation of key regulatory proteins.
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Seed cells in
96-well plate

l

Incubate for 24h

l

Treat with serial

dilutions of Primin

l

Incubate for 48/72h

l

Add MTT solution

l

Incubate for 4h

l

Add DMSO to
dissolve formazan

l

Measure absorbance
at 570 nm

l

Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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